Cas no 101558-59-2 ((1-methylpyridin-1-ium-4-yl)-phenylmethanone)

• Product Name: (1-methylpyridin-1-ium-4-yl)-phenylmethanone
• CAS No: 101558-59-2
• MF: C₁₃H₁₂NO
• MW: 198.240483283997
• CID: 1129527
• PubChem ID: 437705
• Update Time: 2025-04-20

(1-methylpyridin-1-ium-4-yl)-phenylmethanone Chemical and Physical Properties

Names and Identifiers

• (1-methylpyridin-1-ium-4-yl)-phenylmethanone
• CTK0G8114
• ACMC-20m4ln
• SureCN5164430
• AC1L949J
• 4-benzoyl-1-methylpyridinium cation
• N-methyl-4-benzoylpyridinium
• 4-Benzoyl-1-methyl-pyridinium
• Pyridinium, 4-benzoyl-1-methyl-
• BAS 00400324
• CTK0G8114; ACMC-20m4ln; SureCN5164430; AC1L949J; 4-benzoyl-1-methylpyridinium cation; N-methyl-4-benzoylpyridinium; 4-Benzoyl-1-methyl-pyridinium; Pyridinium, 4-benzoyl-1-methyl-; BAS 00400324;
• 101558-59-2
• DTXSID20331363
• SCHEMBL5164430

• Inchi： 1S/C13H12NO/c1-14-9-7-12(8-10-14)13(15)11-5-3-2-4-6-11/h2-10H,1H3/q+1
• InChI Key： KIIFMEZUSAELQK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=C[N+](C)=CC=1

Computed Properties

• Exact Mass: 198.09196
• Monoisotopic Mass: 198.091889006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21Ų

Experimental Properties

• PSA: 20.95

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones